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Compound of Interest |

Compound Name: N-Formyilhistidine
CAS No.: 15191-21-6
Cat. No.: B100977
- 7

Physicochemical Profile & Solubility Logic

To successfully solubilize N-Formyl-L-histidine (CAS: 15191-21-6), one must understand its
ionization behavior. Unlike free Histidine, the N-terminal amine in N-Formylhistidine is
acylated (formylated), rendering it non-basic. This alters the isoelectric point (pl) significantly.

The "Insolubility Window"

The solubility of N-Formylhistidine is dictated by the protonation state of its two ionizable
groups: the Carboxylic Acid (pKa ~1.8) and the Imidazole Side Chain (pKa ~6.0).[1]

pH Range Species Charge State Solubility Status

Cationic (+1)(COOH neutral, ]
pH<2.0 ] High (Soluble)
Imidazole protonated)

Zwitterionic (0)(COO~
pH3.0-55 negative, Imidazole Low (Precipitation Risk)
protonated)

Anionic (-1)(COO™ negative, )
pH > 7.0 ) High (Soluble)
Imidazole neutral)
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Key Insight: Users often encounter precipitation when dissolving the powder in unbuffered
water (which often sits at pH 5-6 due to atmospheric COz2) or when diluting an acidic stock into
a buffer that isn't strong enough to maintain pH > 7.0.

Visual Decision Workflow

The following diagram illustrates the critical decision points for solubilization based on your
downstream application.

Start: N-Formylhistidine Powder

Check Downstream Application

Acidic Conditions OK? Neutral/Physiological pH Required?
(e.g., HPLC, stopping reagent) (e.g., Cell Culture, Enzyme Assay)

Method A: Acidic Solubilization Method B: Base-Assisted Solubilization Method C: Organic Co-Solvent
Dissolve in 0.1M HCI Dissolve in H20 + dropwise NaOH Dissolve in DMSO -> Dilute

Troubleshooting:

Cloudy/Precipitate?

I
1

| Fix:Adjust pH > 7.0 or < 2.0

: Avoid pH 3-6 (Zwitterionic Trap)
1
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Figure 1: Decision tree for selecting the optimal solubilization strategy based on experimental
requirements.

Validated Protocols

Protocol A: Preparation of Neutral Stock (Recommended
for Biological Assays)

Target: 10 mM Stock Solution in Aqueous Buffer (pH 7.4)
e Weighing: Weigh 18.3 mg of N-Formyl-L-histidine (MW: 183.16 g/mol ).

e Initial Suspension: Add 8.0 mL of ultrapure water. Note: The powder may not dissolve
immediately and may appear cloudy.

o Base Titration (The Critical Step):
o While stirring, add 0.1 M NaOH dropwise.

o Monitor clarity. As the pH rises above 6.0, the imidazole deprotonates, and the molecule
becomes anionic.

o Stop adding NaOH as soon as the solution becomes clear.
o Buffering: Add 1.0 mL of 10x PBS (or your specific assay buffer concentrate).
o Final Adjustment: Dilute to a final volume of 10.0 mL with water. Verify pH is 7.2—7.6.

 Sterilization: Filter through a 0.22 um PES membrane. Do not autoclave, as formyl groups
can hydrolyze under high heat/pressure.

Protocol B: High-Concentration Organic Stock

Target: 100 mM Stock in DMSO (For "spike-in" applications)

e Solvent: Add anhydrous DMSO to the powder to achieve 100 mM (18.3 mg/mL).
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 Dissolution: Vortex vigorously. If necessary, warm to 37°C for 5 minutes.
o Storage: Aliquot and store at -20°C.

e Usage: When diluting into aqueous buffer, ensure the dilution factor is at least 1:200 to keep
DMSO < 0.5%, and ensure the buffer pH is > 7.0 to prevent precipitation upon dilution.

Troubleshooting & FAQs

Q1: My solution was clear, but it turned cloudy when |
added it to my assay buffer. Why?

Diagnosis: This is likely "Isoelectric Precipitation.” Explanation: Your stock solution might have
been slightly basic (pH 8-9) to get it dissolved. If you diluted it into a weak buffer (e.g., 10mM
MES or Acetate) at pH 5.0 or 6.0, you pushed the molecule back into its zwitterionic state (net
charge 0), where it is least soluble. Fix: Ensure your assay buffer pH is > 7.2. If you must work
at pH 6.0, lower the concentration of N-Formylhistidine or use 5% DMSO as a co-solvent.

Q2: Can | autoclave the stock solution?

Answer:No. Reasoning: The N-formyl bond is an amide linkage. While more stable than an
ester, it is susceptible to hydrolysis at high temperatures (121°C) and pressure, potentially
releasing free Histidine and Formic acid [1]. Alternative: Use 0.22 um sterile filtration.

Q3: | need to use this in a bacterial culture. Will it be
stable?

Answer: Use with caution. Reasoning: Many bacteria express Peptide Deformylase (PDF), an
enzyme specifically designed to cleave N-formyl groups (usually from Methionine, but
promiscuity exists) [2]. Control: Always run a "no-bacteria" control to distinguish chemical
instability from enzymatic degradation.

Q4: The powder is sticking to the weighing boat. How do
| handle this?

Answer: N-Formylhistidine can be electrostatic. Technique: Do not use a spatula. Tap the
powder directly into a pre-weighed tube. Calculate the exact volume of solvent needed based
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on the actual weight in the tube, rather than trying to hit a target weight perfectly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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